Cas no 1021082-98-3 (3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide)

• Product Name: 3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• CAS No: 1021082-98-3
• MF: C₁₈H₁₄N₄O₄S
• MW: 382.393162250519
• CID: 6262155
• PubChem ID: 42110012
• Update Time: 2025-07-19

3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide
• 3-(2,5-dioxopyrrolidin-1-yl)-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• 1021082-98-3
• AKOS024495463
• F5079-0058
• 3-(2,5-dioxopyrrolidin-1-yl)-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide
• VU0633744-1

• Inchi： 1S/C18H14N4O4S/c23-15-6-7-16(24)22(15)12-4-1-3-11(9-12)17(25)19-18-21-20-14(26-18)10-13-5-2-8-27-13/h1-5,8-9H,6-7,10H2,(H,19,21,25)
• InChI Key： GJXVXBPNEUUEPR-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CC1=NN=C(NC(C2=CC=CC(=C2)N2C(CCC2=O)=O)=O)O1

Computed Properties

• Exact Mass: 382.07357611g/mol
• Monoisotopic Mass: 382.07357611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 134Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide

Introduction to 3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide (CAS No. 1021082-98-3)

3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide, with the CAS number 1021082-98-3, is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to a class of molecules known as benzamides and is characterized by its unique structural features, including a thiophene ring and a 1,3,4-oxadiazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide involves a series of well-defined chemical reactions. The key steps typically include the formation of the 1,3,4-oxadiazole ring through a condensation reaction between an acid hydrazide and an isocyanate or isothiocyanate. The thiophene ring is introduced via a coupling reaction with a suitable thiophene derivative. The final step involves the attachment of the 2,5-dioxopyrrolidinyl group to the benzamide moiety, often facilitated by a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl).

Recent studies have highlighted the potential of 3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-yl)methyl]-1,3,4-oxadiazol-2-yl}benzamide in various therapeutic areas. One of the most promising applications is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory properties by inhibiting key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). This dual inhibition mechanism makes it a valuable candidate for the development of new anti-inflammatory drugs with reduced side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its anti-inflammatory properties, 3-(2,5-dioxopyrrolidin-1-yl)-N-{5-[(thiophen-2-y)methyl]-1,3,4-thiadiazol}-benzamide has also shown promise in cancer research. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines by targeting specific signaling pathways involved in cell survival and proliferation. For instance, it has been shown to inhibit the Akt/mTOR pathway, which is frequently dysregulated in many types of cancer. This makes it a potential lead compound for the development of novel anticancer agents.

The pharmacokinetic properties of 3-(2,5-dioxopyrrolidin-1-y)-N-{5-[thiophen(2-y)methyl]-1-,4-thiadiazol}-benzamide have also been investigated in preclinical studies. These studies have revealed that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate half-life, which suggests that it could be administered as an oral medication for chronic conditions.

To further explore its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 3-(2,5-dioxopyrrolidin(1-y)-N-{5-[thiophen(2-y)methyl]-1-,4-thiadiazol}-benzamide in human subjects. Early results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 3-(2,5-dioxopyrrolidin(1-y)-N-{5-[thiophen(2-y)methyl]-1-,4-thiadiazol}-benzamide (CAS No. 1021082--98) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the fields of inflammation and cancer therapy. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its eventual use as a novel therapeutic agent.